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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of
sodium chromate tetrahydrate (NazCrOa4-4H20). The following sections detail the quantitative
data associated with its decomposition, the experimental protocols for its analysis, and a visual
representation of the decomposition pathway.

Core Data Presentation

The thermal decomposition of sodium chromate tetrahydrate is a multi-step process involving
the sequential loss of water molecules. The quantitative data for this process, derived from
thermogravimetric analysis (TGA), is summarized in the table below. The process is
characterized by the formation of a stable intermediate hydrate, sodium chromate
sesquihydrate (Na2CrOa4-1.5H20), before complete dehydration to the anhydrous form.
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o ] _ Theoretical Observed
Decompositio Temperature Intermediate/Fi ) )
Weight Loss Weight Loss
n Stage Range (°C) nal Product
(%) (%)
Stage 1 Ambient - ~100 NazCrO4:1.5H20  19.23% ~19-20%
Naz2CrOa 11.54% (from
Stage 2 ~100 - ~200 _ ~11-12%
(Anhydrous) sesquihydrate)
] Na2CrOa
Total Ambient - ~200 30.77% ~30-32%
(Anhydrous)

Experimental Protocols

The characterization of the thermal decomposition of sodium chromate tetrahydrate is
primarily achieved through thermogravimetric analysis (TGA) and differential scanning
calorimetry (DSC).

Thermogravimetric Analysis (TGA)

Objective: To determine the temperature and weight change associated with the dehydration of
sodium chromate tetrahydrate.

Instrumentation: A calibrated thermogravimetric analyzer.
Methodology:

o Sample Preparation: A small, representative sample of sodium chromate tetrahydrate
(typically 5-10 mg) is accurately weighed and placed into a clean, inert sample pan (e.g.,
alumina or platinum).

e Instrument Setup:

o The furnace is purged with a dry, inert gas (e.g., nitrogen or argon) at a constant flow rate
(e.g., 20-50 mL/min) to provide a stable and non-reactive atmosphere.

o Atemperature program is set to heat the sample from ambient temperature to
approximately 300°C at a constant heating rate (e.g., 10°C/min).
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o Data Acquisition: The mass of the sample is continuously monitored and recorded as a
function of temperature.

o Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to identify the
onset and completion temperatures of each weight loss step. The percentage weight loss for
each step is calculated and correlated with the theoretical weight loss for the dehydration of
Na=CrOa4-4H20 to its intermediates and the final anhydrous form.

Differential Scanning Calorimetry (DSC)

Objective: To determine the enthalpy changes (endothermic or exothermic) associated with the
dehydration and any phase transitions of sodium chromate tetrahydrate.

Instrumentation: A calibrated differential scanning calorimeter.
Methodology:

o Sample Preparation: A small, accurately weighed sample (typically 2-5 mg) of sodium
chromate tetrahydrate is hermetically sealed in an aluminum or copper pan. An empty,
sealed pan is used as a reference.

¢ Instrument Setup:
o The DSC cell is purged with a dry, inert gas (e.g., nitrogen) at a constant flow rate.

o Atemperature program, similar to the one used for TGA, is employed, heating the sample
and reference pans from ambient temperature to above the final decomposition
temperature.

o Data Acquisition: The differential heat flow between the sample and reference pans is
measured as a function of temperature.

o Data Analysis: The resulting DSC curve is analyzed to identify endothermic peaks
corresponding to the energy absorbed during the dehydration steps and any other phase
transitions. The area under each peak can be integrated to quantify the enthalpy change for
each process.
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Visualization of Decomposition Pathway

The following diagrams illustrate the logical workflow of the experimental analysis and the
signaling pathway of the thermal decomposition of sodium chromate tetrahydrate.
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Caption: Experimental workflow for thermal analysis.
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Caption: Thermal decomposition pathway of Naz2CrOa-4H20.

« To cite this document: BenchChem. [An In-depth Technical Guide to the Thermal
Decomposition of Sodium Chromate Tetrahydrate]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b153921#thermal-decomposition-of-
sodium-chromate-tetrahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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